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Compound of Interest

Compound Name:
1-(2-Bromoethyl)pyrrolidine-2,5-

dione

Cat. No.: B1282867 Get Quote

Essential Safety and Handling Guide for 1-(2-
Bromoethyl)pyrrolidine-2,5-dione
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of 1-(2-Bromoethyl)pyrrolidine-2,5-dione (CAS No. 55943-72-1).

Adherence to these guidelines is crucial for ensuring the safety of researchers, scientists, and

drug development professionals.

Chemical Identifier:

IUPAC Name: 1-(2-bromoethyl)pyrrolidine-2,5-dione[1]

CAS Number: 55943-72-1[1]

Molecular Formula: C₆H₈BrNO₂[1]

Molecular Weight: 206.04 g/mol [1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 1-(2-
Bromoethyl)pyrrolidine-2,5-dione to minimize exposure and associated risks. The following

table summarizes the required PPE for various laboratory operations.
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Protection Type Required Equipment Specifications and Rationale

Eye & Face Protection
Chemical safety goggles and a

face shield

Essential for preventing eye

contact which can cause

serious irritation. A face shield

provides an additional layer of

protection against splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Protects against skin contact,

which can cause irritation and

potential allergic reactions.

Always inspect gloves for

integrity before use and

change them frequently.

Body Protection
Laboratory coat or chemical-

resistant apron

Prevents contamination of

personal clothing and protects

the skin from accidental spills.

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator is

necessary.

This compound may cause

respiratory irritation.[2][3]

Engineering controls like a

fume hood are the primary line

of defense.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical for maintaining a safe laboratory

environment.

Handling Procedures:

Preparation:

Ensure a calibrated and operational safety shower and eyewash station are readily

accessible.

Verify that the chemical fume hood is functioning correctly.
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Gather all necessary materials and equipment before starting the procedure.

Personal Protective Equipment (PPE):

Don all required PPE as detailed in the table above before entering the designated

handling area.

Chemical Handling:

Conduct all manipulations of 1-(2-Bromoethyl)pyrrolidine-2,5-dione within a certified

chemical fume hood to minimize inhalation exposure.

Avoid direct contact with the skin, eyes, and clothing.[4]

Use compatible labware (e.g., glass, PTFE) to prevent reactions.

When transferring the substance, do so carefully to avoid generating dust or aerosols.[4]

Post-Handling:

Thoroughly wash hands and any potentially exposed skin with soap and water after

handling is complete.[2]

Decontaminate the work surface and any equipment used during the procedure.

Storage Plan:

Store 1-(2-Bromoethyl)pyrrolidine-2,5-dione in a tightly closed container in a dry, cool, and

well-ventilated area.[2][5]

Keep the container away from incompatible materials, such as strong oxidizing agents.

The storage area should be clearly labeled with the appropriate hazard warnings.

It is recommended to store the container in a locked cabinet or area with restricted access.

[2]

Spill Response Workflow
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In the event of a spill, a prompt and organized response is essential to mitigate potential

hazards. The following workflow outlines the necessary steps.

Immediate Actions

PPE and Containment

Cleanup and Disposal

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess the Spill
(Size and Nature)

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the Spill
(Use absorbent pads or granules)

Carefully Clean Up Spill
(Work from outside in)

Package Waste in a Labeled,
Sealed Container

Dispose of as Hazardous Waste

Decontaminate the Area and Equipment

Report the Incident
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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